Cas no 851405-88-4 (3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product Name: 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851405-88-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5778653
• Update Time: 2025-10-31

3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-3,4,5-triethoxy-
• 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

• Inchi： 1S/C25H30N2O6/c1-5-31-21-13-18(14-22(32-6-2)23(21)33-7-3)24(28)26-11-10-17-12-16-8-9-19(30-4)15-20(16)27-25(17)29/h8-9,12-15H,5-7,10-11H2,1-4H3,(H,26,28)(H,27,29)
• InChI Key： HSKOOGRLDMMHDA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 622.1±55.0 °C(Predicted)
• pka: 11.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-2-(7-Methoxy-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethylbenzamide (CAS No. 851405-88-4)

3,4,5-Triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide, with the CAS number 851405-88-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities. The molecular structure combines a triethoxybenzamide moiety with a 7-methoxy-2-oxo-1,2-dihydroquinoline group, making it a subject of interest for its potential applications in drug discovery and development.

In recent years, the demand for novel quinoline-based compounds has surged due to their therapeutic potential. Researchers are particularly intrigued by the 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide due to its unique structural features, which may contribute to its bioactivity. The compound's CAS no. 851405-88-4 is frequently searched in scientific databases, reflecting its relevance in current studies. Its potential roles in modulating enzymatic pathways or interacting with cellular receptors are under investigation, aligning with the growing interest in targeted therapy and precision medicine.

The synthesis of 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide involves multi-step organic reactions, including condensation and etherification processes. The triethoxy and methoxy groups in its structure enhance its solubility and stability, which are critical for pharmacological applications. These properties make it a candidate for further exploration in drug formulation and delivery systems, topics that are highly searched in the context of biopharmaceutical innovations.

From a biochemical perspective, the quinoline core of this compound is noteworthy. Quinoline derivatives are often associated with anti-inflammatory, antimicrobial, and anticancer properties, which are hot topics in modern medical research. The 7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl segment may contribute to these activities, prompting studies into its mechanism of action. Researchers are also exploring its potential as a fluorescence probe or molecular sensor, given the aromatic nature of the quinoline ring.

The compound's CAS no. 851405-88-4 is often linked to queries about structure-activity relationships (SAR) and molecular docking studies. These areas are pivotal in rational drug design, a field that has gained traction with advancements in computational chemistry and AI-driven drug discovery. By understanding how the 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide interacts with biological targets, scientists can optimize its efficacy and reduce side effects.

In addition to its pharmaceutical potential, this compound is also of interest in material science. The triethoxybenzamide moiety can influence the compound's physical properties, such as melting point and crystallinity, which are relevant for developing advanced materials. This dual applicability in life sciences and material engineering makes it a versatile subject for interdisciplinary research.

As the scientific community continues to explore quinoline derivatives, the 3,4,5-triethoxy-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide stands out for its structural complexity and functional diversity. Its CAS no. 851405-88-4 serves as a key identifier in academic and industrial research, bridging gaps between chemical synthesis and biological evaluation. Future studies may uncover new applications, reinforcing its importance in innovative therapeutics and sustainable chemistry.